[(3-Bromo-4-chlorophenyl)methyl](2-methylpropyl)amine

• Molecular Formula: C11H15BrClN
• Molecular Weight: 276.60 g/mol
• IUPAC Name: N-[(3-bromo-4-chlorophenyl)methyl]-2-methylpropan-1-amine
• InChI: InChI=1S/C11H15BrClN/c1-8(2)6-14-7-9-3-4-11(13)10(12)5-9/h3-5,8,14H,6-7H2,1-2H3
• InChI Key: HYXBKMMATFCKHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC1=CC(=C(C=C1)Cl)Br

Description

(3-Bromo-4-chlorophenyl)methylamine is a secondary amine featuring a halogenated aromatic ring and an aliphatic 2-methylpropyl (isobutyl) group. Its molecular formula is C₁₁H₁₄BrClN, with a molecular weight of 290.59 g/mol (calculated). The compound’s structure consists of a 3-bromo-4-chlorophenylmethyl group attached to the nitrogen atom of 2-methylpropylamine. Halogenated aromatic amines like this are often intermediates in pharmaceuticals, agrochemicals, or materials science due to their reactivity in cross-coupling reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Bromo-4-chlorophenyl)methylamine typically involves multi-step organic reactions. One common method includes the following steps:

Friedel-Crafts Acylation: The initial step involves the acylation of 3-bromo-4-chlorobenzene using an acyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride.

Reduction: The acylated product is then reduced to the corresponding alkane using a reducing agent like zinc amalgam in hydrochloric acid (Clemmensen reduction).

Industrial Production Methods

Industrial production of (3-Bromo-4-chlorophenyl)methylamine may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, efficient catalysts, and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

(3-Bromo-4-chlorophenyl)methylamine undergoes various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced depending on the reagents used. For example, oxidation can be achieved using agents like potassium permanganate, while reduction can be done using hydrogen gas in the presence of a palladium catalyst.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, where the phenyl ring is coupled with boronic acids in the presence of a palladium catalyst.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide.

Oxidation: Potassium permanganate or chromium trioxide.

Reduction: Hydrogen gas with palladium on carbon or lithium aluminum hydride.

Coupling: Boronic acids with palladium catalysts.

Major Products

The major products formed depend on the specific reactions and conditions used. For example, substitution reactions can yield various substituted phenyl derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

(3-Bromo-4-chlorophenyl)methylamine has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: The compound is explored for its potential pharmacological properties, including its use as a building block for drug development.

Material Science: It is used in the development of new materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of (3-Bromo-4-chlorophenyl)methylamine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The molecular targets and pathways involved can vary, but typically include binding to active sites or altering protein conformation .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs

Key structural analogs and their properties are summarized below:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	CAS Number	Key Differences
(3-Bromo-4-chlorophenyl)methylamine	C₁₁H₁₄BrClN	290.59	3-Br, 4-Cl on phenyl	Not available	Reference compound for comparison.
(2-Bromo-5-chlorophenyl)methylamine	C₁₁H₁₅BrClN	290.59	2-Br, 5-Cl on phenyl	1556504-28-9	Positional isomer; altered halogen positions may reduce steric hindrance .
(3-Bromo-4-chlorophenyl)methylamine	C₁₁H₁₃BrClN	274.58	Cyclopropylmethyl group	1553348-73-4	Cyclopropane introduces rigidity, potentially enhancing target selectivity .
[(3-Bromo-4-fluorophenyl)methyl][3-(piperidin-1-yl)propyl]amine	C₁₅H₂₂BrFN₂	329.25	3-Br, 4-F on phenyl; piperidine chain	Not available	Fluorine increases electronegativity; tertiary amine alters solubility .

Physicochemical Properties

• Solubility : The 2-methylpropyl group and halogenated aromatic ring confer hydrophobicity, suggesting low water solubility. Diisobutylamine (a simpler analog) is slightly soluble in water, but the aromatic halogens in the target compound likely reduce solubility further .
• Stability : Compounds with 2-methylpropyl groups, such as 2-methoxy-3-(2-methylpropyl)pyrazine, exhibit moderate stability during storage, though halogenated aromatics may degrade under UV light or oxidative conditions .
• Reactivity : Bromine and chlorine substituents enable participation in cross-coupling reactions (e.g., Suzuki-Miyaura), while the secondary amine group can undergo alkylation or acylation .

Data Tables

Table 1: Key Physical Properties of Selected Analogs

Compound Name	Boiling Point (°C)	Vapor Pressure (mmHg)	Water Solubility
(3-Bromo-4-chlorophenyl)methylamine	Not reported	Not reported	Low (inferred)
Diisobutylamine	142–145	10 at 30°C	Slight
Methyl(2-methylpropyl)amine	85–87	Not reported	Moderate

Table 2: Stability Comparison

Compound Name	Stability Notes
2-Methoxy-3-(2-methylpropyl)pyrazine	Stable during storage; concentration decreases over time
(3-Bromo-4-chlorophenyl)methylamine	Likely stable under inert conditions

Biological Activity

(3-Bromo-4-chlorophenyl)methylamine is a substituted amine known for its potential biological activities. This compound features a bromo and chloro substituent on the aromatic ring, which enhances its reactivity and interaction with biological systems. Its molecular structure allows it to participate in various chemical reactions, making it a candidate for further pharmacological studies.

The biological activity of (3-Bromo-4-chlorophenyl)methylamine is largely attributed to its ability to interact with specific biological targets, including enzymes and receptors. The halogen substituents (bromine and chlorine) can influence the compound's binding affinity and selectivity towards these targets.

Research indicates that compounds with similar structures often exhibit significant antibacterial and antifungal properties. For instance, derivatives of halogenated phenylmethylamines have shown effectiveness against various bacterial strains, suggesting that (3-Bromo-4-chlorophenyl)methylamine may also possess similar activities.

Case Studies and Research Findings

• Antibacterial Activity :
  • A study on halogenated phenylmethylamines demonstrated that certain derivatives exhibited notable antibacterial effects against strains like Escherichia coli and Staphylococcus aureus. The presence of halogens was linked to enhanced activity due to increased lipophilicity and receptor binding.
• Pharmacological Applications :
  • Research has explored the potential of similar compounds in treating infections caused by resistant bacterial strains. The unique structural features of (3-Bromo-4-chlorophenyl)methylamine may provide a basis for developing new antimicrobial agents.
• Toxicological Profile :
  • Toxicity assessments have been conducted on related compounds, indicating that while some exhibit low toxicity at therapeutic doses, others may present risks at higher concentrations. Understanding the structure-activity relationship is crucial for predicting the safety profile of (3-Bromo-4-chlorophenyl)methylamine .

Comparative Data

The following table summarizes key features and biological activities of related compounds:

Compound Name	CAS Number	Biological Activity	Key Features
[(3-Bromo-4-fluorophenyl)methyl]amine	216873-74-4	Antibacterial properties	Similar halogen substitutions
3-(4-Chlorophenyl)-3-(4-fluorophenyl)propylamine	N/A	Significant antibacterial activity	Useful in medicinal chemistry
N-Benzyl derivatives of polyamines	N/A	Potential in cancer therapy	Considered for tumor imaging applications